Cas no 25804-78-8 (1H-2,3-Benzoxazin-4(3H)-one, 3-methyl-)

• Product Name: 1H-2,3-Benzoxazin-4(3H)-one, 3-methyl-
• CAS No: 25804-78-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1427775
• Update Time: 2024-08-15

1H-2,3-Benzoxazin-4(3H)-one, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2,3-Benzoxazin-4(3H)-one, 3-methyl-

• Inchi： 1S/C9H9NO2/c1-10-9(11)8-5-3-2-4-7(8)6-12-10/h2-5H,6H2,1H3
• InChI Key： JAUNBZQUBIDOPV-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C(=O)N(C)O1

Computed Properties

• Exact Mass: 163.06337

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 344.4±22.0 °C(Predicted)
• PSA: 29.54
• pka: -2.06±0.20(Predicted)